Cas no 7504-26-9 ( )
structure
Product Name:
CAS No:7504-26-9
MF:C7H9N3O3
MW:183.164661169052
CID:981063
PubChem ID:348182
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N-(2,4-dioxo-1H-pyrimidin-5-yl)-N-ethylformamide
- AC1L88ZM
- AG-G-98895
- CTK5E0953
- N-(2,4-DIOXO-1H-PYRIMIDIN-5-YL)-N-ETHYL-FORMAMIDE
- NSC407344
- NSC-407344
- 7504-26-9
- DTXSID50324642
-
-
- Inchi： 1S/C7H9N3O3/c1-2-10(4-11)5-3-8-7(13)9-6(5)12/h3-4H,2H2,1H3,(H2,8,9,12,13)
- InChI Key： QCDKKLDCTGAVAG-UHFFFAOYSA-N
- SMILES： O=C1C(=CNC(N1)=O)N(C=O)CC
Computed Properties
- Exact Mass: 183.06447
- Monoisotopic Mass: 183.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 78.5Ų
Experimental Properties
- Density: 1.37
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.574
- PSA: 78.51
- LogP: -0.31820
Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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